2-((2-Fluoroethyl)(methyl)amino)ethanol
Overview
Description
“2-((2-Fluoroethyl)(methyl)amino)ethanol”, also known as “2-(2-fluoroethyl)-N-methylethanolamine”, is a synthetic chemical compound. It is widely used as an intermediate in the production of pharmaceuticals, agrochemicals, and other chemical compounds . The IUPAC name for this compound is “2-[2-fluoroethyl(methyl)amino]ethanol” and it has a molecular weight of 121.15 .
Synthesis Analysis
The synthesis of “2-((2-Fluoroethyl)(methyl)amino)ethanol” involves radiofluorination of the tosyloxy precursor with K18F/Kryptofix 2.2.2 . This process yields chemically and radiochemically pure “2-((2-Fluoroethyl)(methyl)amino)ethanol” in high radiochemical yields .Molecular Structure Analysis
The molecular formula of “2-((2-Fluoroethyl)(methyl)amino)ethanol” is C5H12FNO . The InChI code for this compound is “1S/C5H12FNO/c1-7(3-2-6)4-5-8/h8H,2-5H2,1H3” and the InChI key is "NQICUMFZYPGYSW-UHFFFAOYSA-N" .Physical And Chemical Properties Analysis
“2-((2-Fluoroethyl)(methyl)amino)ethanol” is a liquid at room temperature . The storage temperature for this compound is 4 degrees Celsius .Scientific Research Applications
Molecular Imaging and Prion Plaque Detection
- Application : Researchers have evaluated 2-((2-Fluoroethyl)(methyl)amino)ethanol as a fluorescent molecular-imaging probe. Specifically, its derivative, FDDNP , selectively labels prion plaques in fixed cerebellar sections from patients with Gerstmann-Sträussler-Scheinker disease, sporadic Creutzfeldt-Jacob disease (CJD), and variant CJD (vCJD). This opens up new diagnostic possibilities for vCJD, which has been associated with bovine spongiform encephalopathy (BSE) epidemics .
Synthetic Chemistry and Ethanolamine Derivatives
- Application : 2-((2-Fluoroethyl)(methyl)amino)ethanol serves as a building block for more complex molecules. For instance, it can be used to synthesize other compounds, such as 2-((2-fluoroethyl)amino)ethyl benzoate , which has potential applications in drug discovery .
Organic Synthesis and Alkylation Reactions
- Application : Researchers have synthesized 2-((2-fluoroethyl)amino)ethyl benzoate by alkylation of 2-((2-Fluoroethyl)(methyl)amino)ethanol . This methodology provides a convenient route to monoalkylated ethanolamine derivatives .
Safety and Hazards
The safety information for “2-((2-Fluoroethyl)(methyl)amino)ethanol” includes several hazard statements: H226, H302, H314, H335 . The compound also has several precautionary statements: P210, P233, P240, P241, P242, P243, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, P501 .
properties
IUPAC Name |
2-[2-fluoroethyl(methyl)amino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12FNO/c1-7(3-2-6)4-5-8/h8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQICUMFZYPGYSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-Fluoroethyl)(methyl)amino)ethanol | |
CAS RN |
1132785-26-2 |
Source
|
| Record name | 2-[(2-fluoroethyl)(methyl)amino]ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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